Cas no 2229437-32-3 (2-Hydroxy-3-methyl-3-(5-methylthiophen-2-yl)butanoic acid)

• Product Name: 2-Hydroxy-3-methyl-3-(5-methylthiophen-2-yl)butanoic acid
• CAS No: 2229437-32-3
• MF: C₁₀H₁₄O₃S
• MW: 214.281362056732
• CID: 5764146
• PubChem ID: 165736450
• Update Time: 2023-11-15

2-Hydroxy-3-methyl-3-(5-methylthiophen-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2229437-32-3
• EN300-1820583
• 2-hydroxy-3-methyl-3-(5-methylthiophen-2-yl)butanoic acid
• 2-Hydroxy-3-methyl-3-(5-methylthiophen-2-yl)butanoic acid

• Inchi： 1S/C10H14O3S/c1-6-4-5-7(14-6)10(2,3)8(11)9(12)13/h4-5,8,11H,1-3H3,(H,12,13)
• InChI Key： FVKHCLZEPLNRJO-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C(C)(C)C(C(=O)O)O

Computed Properties

• Exact Mass: 214.06636548g/mol
• Monoisotopic Mass: 214.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 85.8Ų